N-{2-[(2-methyl-2-propenyl)oxy]phenyl}-N'-phenylurea

• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol
• IUPAC Name: 1-[2-(2-methylprop-2-enoxy)phenyl]-3-phenylurea
• InChI: InChI=1S/C17H18N2O2/c1-13(2)12-21-16-11-7-6-10-15(16)19-17(20)18-14-8-4-3-5-9-14/h3-11H,1,12H2,2H3,(H2,18,19,20)
• InChI Key: RHQWTJXOMVJBJN-UHFFFAOYSA-N
• SMILES: CC(=C)COC1=CC=CC=C1NC(=O)NC2=CC=CC=C2

Description

N-{2-[(2-methyl-2-propenyl)oxy]phenyl}-N'-phenylurea, commonly known as diuron, is a herbicide that has been widely used in agriculture since the 1950s. It belongs to the family of substituted ureas, which are known for their broad-spectrum herbicidal activity. Diuron is an effective herbicide against a wide range of weeds, including annual and perennial grasses and broadleaf weeds.

Mechanism of Action

Diuron acts by inhibiting photosynthesis in plants. It does this by binding to the D1 protein of photosystem II, which is essential for the transfer of electrons during photosynthesis. This results in the disruption of the electron transport chain, leading to the inhibition of photosynthesis and ultimately the death of the plant.
Biochemical and Physiological Effects:
Diuron has been shown to have a range of biochemical and physiological effects on plants. It has been shown to inhibit the synthesis of chlorophyll, carotenoids, and other pigments, as well as the synthesis of proteins and nucleic acids. It also affects the osmotic balance of cells and can cause oxidative stress.

Advantages and Limitations for Lab Experiments

Diuron is a widely used herbicide that is readily available and relatively inexpensive. It is also stable and has a long shelf life. However, diuron has some limitations for use in lab experiments. Its mode of action is not well understood, and it can have variable effects on different plant species. It can also have toxic effects on non-target organisms, such as fish and aquatic invertebrates.

Future Directions

There are several areas of research that could benefit from further investigation into the properties of diuron. These include:
1. The development of new herbicides based on the structure of diuron, which could have improved efficacy and reduced environmental impact.
2. The investigation of the potential use of diuron in the synthesis of new pharmaceutical compounds.
3. The study of the mechanisms of resistance to diuron in plants, which could lead to the development of new strategies for weed control.
4. The investigation of the potential use of diuron in the treatment of fungal and bacterial infections.
5. The study of the effects of diuron on non-target organisms, including aquatic invertebrates and fish, to better understand its environmental impact.
In conclusion, diuron is a widely used herbicide with a broad-spectrum of activity against a range of weeds. It has also been investigated for its potential use in other areas of research, including the synthesis of new pharmaceutical compounds. While it has some limitations for use in lab experiments, there are several areas of research that could benefit from further investigation into the properties of diuron.

Synthesis Methods

The synthesis of diuron involves the reaction of 3,4-dichloroaniline with phenyl isocyanate, followed by the reaction of the resulting product with 2-methyl-2-propen-1-ol. The final product is obtained by the reaction of the intermediate with phenyl isocyanate.

Scientific Research Applications

Diuron has been extensively studied for its herbicidal activity, but it has also been investigated for its potential use in other areas of research. For example, diuron has been shown to have antifungal and antibacterial properties, and it has been used in the synthesis of new pharmaceutical compounds.